Cas no 488090-09-1 (1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid
• CAS No: 488090-09-1
• MF: C₁₂H₁₃N₃O₄S₂
• MW: 327.379319906235
• MDL: MFCD03287965
• CID: 1069722
• PubChem ID: 2065900
• Update Time: 2025-10-29

1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid
• Z1983657438
• MFCD03287965
• Oprea1_072511
• AKOS000266546
• HMS1682K20
• CHEMBL242147
• HMS2943O14
• CCG-200834
• STK020034
• 1-(benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)piperidine-4-carboxylicacid
• 1-(2,1,3-BENZOTHIADIAZOL-4-YLSULFONYL)-4-PIPERIDINECARBOXYLIC ACID
• CS-0270779
• MLS001030464
• 1-(2,1,3-benzothiadiazole-4-sulfonyl)piperidine-4-carboxylic acid
• 1-(2lambda4,1,3-benzothiadiazole-4-sulfonyl)piperidine-4-carboxylic acid
• AKOS000121826
• LS-02313
• EN300-7378168
• HMS1647L08
• SR-01000318204-1
• 1-(benzo[c][1,2,5]thiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid
• 488090-09-1
• SR-01000318204-2
• EN300-00557
• SMR000635370
• SR-01000318204
• ALBB-006519
• AT26604

• MDL： MFCD03287965
• Inchi： 1S/C12H13N3O4S2/c16-12(17)8-4-6-15(7-5-8)21(18,19)10-3-1-2-9-11(10)14-20-13-9/h1-3,8H,4-7H2,(H,16,17)
• InChI Key： NNOFFXJMRVMQBP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 327.03474825g/mol
• Monoisotopic Mass: 327.03474825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 555.8±60.0 °C at 760 mmHg
• Flash Point: 289.9±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid

Introduction to 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid (CAS No. 488090-09-1)

1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid, identified by the CAS number 488090-09-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a benzothiadiazole moiety linked to a piperidine ring through a sulfonyl group. The structural framework of this molecule imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The benzothiadiazole scaffold is a well-documented pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of a sulfonyl group at the 4-position of the benzothiadiazole ring enhances the electrophilicity of the molecule, facilitating further functionalization and interaction with biological targets. The piperidine ring, on the other hand, is known for its ability to improve oral bioavailability and metabolic stability, making it a preferred moiety in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced therapeutic potential. Among these, 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid has emerged as a compound of interest due to its unique structural features. The combination of the benzothiadiazole and piperidine moieties suggests potential applications in modulating various biological pathways. For instance, studies have indicated that derivatives of benzothiadiazole can interact with enzymes and receptors involved in inflammation and cancer progression.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both the sulfonyl and carboxylic acid functional groups provides multiple points for chemical modification, allowing researchers to tailor the molecule for specific biological activities. This flexibility has made 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid a valuable building block in synthetic chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening methods have been employed to identify how 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid might interact with various biological targets. These studies have hinted at its potential as an inhibitor of kinases and other enzymes implicated in diseases such as cancer and neurodegeneration. The precise binding interactions predicted by these models provide a foundation for designing more potent derivatives.

The synthesis of 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include sulfonylation reactions followed by nucleophilic substitution or coupling techniques to introduce the piperidine moiety. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities for both research and commercial purposes.

In the realm of drug discovery, 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid has been explored as a lead compound for several therapeutic areas. Its structural features suggest potential applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial. Additionally, its interaction with inflammatory pathways makes it a candidate for developing novel anti-inflammatory agents.

The pharmacokinetic properties of this compound are also under investigation. Studies have begun to assess its solubility, stability, and absorption characteristics in vitro. These parameters are critical for determining its suitability for further development into an oral or injectable drug formulation. Preliminary data suggest that modifications to the piperidine ring could enhance its bioavailability while maintaining efficacy.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid will play an increasingly important role in addressing unmet medical needs. The combination of computational modeling with experimental validation provides a robust approach to evaluating their potential benefits. Future studies may focus on understanding how variations in structure can influence biological activity without compromising safety.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic molecules being explored for medicinal applications. By leveraging known pharmacophores like benzothiadiazole and piperidine， researchers can develop innovative strategies for treating complex diseases. The versatility of 1-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid underscores its value not only as a standalone agent but also as a precursor for more sophisticated derivatives.